Cas no 2228624-59-5 (3,5-difluoro-2-hydroxyphenyl sulfamate)

• Product Name: 3,5-difluoro-2-hydroxyphenyl sulfamate
• CAS No: 2228624-59-5
• MF: C₆H₅F₂NO₄S
• MW: 225.17000746727
• CID: 6157333
• PubChem ID: 165970762
• Update Time: 2025-06-10

3,5-difluoro-2-hydroxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-hydroxyphenyl sulfamate
• EN300-1989883
• 2228624-59-5

• Inchi： 1S/C6H5F2NO4S/c7-3-1-4(8)6(10)5(2-3)13-14(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： IXFLJVVLLBSSFG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C=C(C=1O)F)F

Computed Properties

• Exact Mass: 224.99073514g/mol
• Monoisotopic Mass: 224.99073514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98Ų

Additional information on 3,5-difluoro-2-hydroxyphenyl sulfamate

3,5-Difluoro-2-Hydroxyphenyl Sulfamate (CAS No. 2228624-59-5)

The compound 3,5-difluoro-2-hydroxyphenyl sulfamate (CAS No. 2228624-59-5) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenolic moiety with a sulfamate group. The sulfamate group (-SO₂NH₂) is known for its ability to modulate the physical and chemical properties of the molecule, making it a valuable component in various applications.

Recent studies have highlighted the potential of 3,5-difluoro-2-hydroxyphenyl sulfamate as a building block in the development of novel pharmaceutical agents. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, particularly those associated with neurodegenerative diseases. The fluorine substituents at positions 3 and 5 of the phenolic ring contribute to the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, 3,5-difluoro-2-hydroxyphenyl sulfamate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient routes involves the reaction of 3,5-difluoro-2-hydroxybenzene with sulfuric acid derivatives under controlled conditions. This approach ensures high yields and excellent purity, which are critical for its application in sensitive biological assays.

The physical properties of 3,5-difluoro-2-hydroxyphenyl sulfamate are also noteworthy. It exhibits a high melting point due to the strong hydrogen bonding interactions between the hydroxyl group and the sulfamate moiety. Additionally, its solubility in polar solvents makes it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

One of the most exciting developments involving 3,5-difluoro-2-hydroxyphenyl sulfamate is its application in materials science. Researchers have successfully incorporated this compound into polymer matrices to enhance their thermal stability and mechanical properties. The sulfamate group plays a crucial role in these improvements by forming cross-links within the polymer network.

From an environmental perspective, 3,5-difluoro-2-hydroxyphenyl sulfamate has been studied for its biodegradability and eco-friendliness. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, making it a more sustainable alternative to traditional chemical additives.

In conclusion, 3,5-difluoro-2-hydroxyphenyl sulfamate (CAS No. 2228624-59-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for scientists and engineers alike. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.